4,4-Dimethyl-1-(trimethylsilyl)-1-pentyn-3-ol

• Molecular Formula: C10H20OSi
• Molecular Weight: 184.35 g/mol
• IUPAC Name: 4,4-dimethyl-1-trimethylsilylpent-1-yn-3-ol
• InChI: InChI=1S/C10H20OSi/c1-10(2,3)9(11)7-8-12(4,5)6/h9,11H,1-6H3
• InChI Key: IBMLPAFABJTKSV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(C#C[Si](C)(C)C)O

Description

4,4-Dimethyl-1-(trimethylsilyl)-1-pentyn-3-ol is a useful research compound. Its molecular formula is C10H20OSi and its molecular weight is 184.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve B-(2-(trimethylsilyl)ethynyl)-9-borabicyclo[3.3.1]nonane.tetrahydrofuran complex (2.13 g, 7.3 mmol) in pentane (25 mL) and add trimethylacetaldehyde (795 μL, 7.3 mmol). Stir at room temperature for 5 days. Remove the solvent under a positive nitrogen pressure to give a yellow solid. Add ethyl ether (30 mL) and methanol (500 μL). Cool to 0° C. and add, by dropwise addition, ethanolamine (440 μL, 7.3 mmol). Stir overnight, centrifuge the reaction mixture and separate the clear supernatant liquid. Wash the precipitate with pentane (2×10 mL) and combine the organic phases. Wash with water (2×25 mL) and dry (MgSO4). Evaporate the solvent in vacuo and purify by silica gel chromatography (19:1 hexane/ethyl acetate) to give the title compound as a clear liquid (1.25 g, 93%).